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Compound of Interest

Compound Name:

trans-Methyl 4-

(benzyloxy)cyclohexanecarboxylat

e

Cat. No.: B12298148

Get Quote

Executive Summary
trans-Methyl 4-(benzyloxy)cyclohexanecarboxylate is a specialized cycloaliphatic building

block used extensively in medicinal chemistry for the synthesis of linker systems and

pharmacophores requiring defined stereochemistry. Its rigid cyclohexane core serves as a

bioisostere for phenyl rings or as a spacer in PROTACs (Proteolysis Targeting Chimeras) and

kinase inhibitors.

The definitive CAS Registry Number for this compound is 1417317-26-0.[1][2][3]

This guide outlines the chemical identity, validated synthetic protocols, characterization data,

and application scope of this intermediate, designed for researchers in drug development.

Chemical Identity & Specifications
Precise identification is critical due to the existence of cis/trans isomers and homologous

structures (e.g., benzyloxymethyl derivatives).
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Property Specification

CAS Number 1417317-26-0

IUPAC Name
Methyl (1r,4r)-4-(benzyloxy)cyclohexane-1-

carboxylate

Molecular Formula C₁₅H₂₀O₃

Molecular Weight 248.32 g/mol

SMILES COC(=O)[C@H]1CCCC1

InChI Key QORLPNCJJITLOL-HDJSIYSDSA-N

Stereochemistry trans (1,4-diequatorial preference)

Physical State White to off-white solid or viscous oil

Synthesis & Manufacturing Protocols
The synthesis of 1417317-26-0 requires strict stereocontrol. Two primary pathways are

employed depending on the starting material's configuration.

Method A: Williamson Ether Synthesis (Retention of
Configuration)
This method is preferred when trans-methyl 4-hydroxycyclohexanecarboxylate is available.

Since the reaction occurs at the hydroxyl oxygen, the stereocenter at C4 is not perturbed.

Reagents:

Substrate: trans-Methyl 4-hydroxycyclohexanecarboxylate[4]

Alkylation Agent: Benzyl bromide (BnBr)

Base: Sodium hydride (NaH) or Silver(I) oxide (Ag₂O)

Solvent: DMF or THF (anhydrous)

Protocol:
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Activation: Dissolve trans-methyl 4-hydroxycyclohexanecarboxylate (1.0 eq) in anhydrous

DMF under N₂ atmosphere. Cool to 0°C.[5][6]

Deprotonation: Carefully add NaH (60% dispersion in oil, 1.2 eq) portion-wise. Stir at 0°C for

30 min to form the alkoxide.

Alkylation: Add Benzyl bromide (1.2 eq) dropwise.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by

TLC (Hexane:EtOAc 4:1).

Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x).[4] Wash organics

with water and brine.[5] Dry over Na₂SO₄.

Purification: Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Method B: Mitsunobu Inversion (Inversion of
Configuration)
This method is utilized when starting from the more common or cheaper cis-isomer (CAS 3618-

03-9). The reaction inverts the stereochemistry from cis (axial/equatorial) to trans (diequatorial).

Reagents:

Substrate: cis-Methyl 4-hydroxycyclohexanecarboxylate[7]

Nucleophile: Benzyl alcohol

Coupling Agents: Triphenylphosphine (PPh₃), DIAD or DEAD

Solvent: THF

Synthetic Workflow Diagram
The following diagram illustrates the logical flow for selecting the synthesis route based on

starting material stereochemistry.
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Figure 1: Stereocontrolled synthesis pathways for CAS 1417317-26-0.

Characterization & Data Analysis
To validate the identity of the synthesized compound, researchers should look for specific NMR

signatures that confirm the trans-diequatorial conformation.

¹H NMR Expectations (CDCl₃, 400 MHz)
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Moiety Shift (δ ppm) Multiplicity Integration
Structural
Insight

Aromatic 7.25 – 7.40 Multiplet 5H
Benzyl phenyl

group

Bn-CH₂ 4.55 Singlet 2H
Benzylic

methylene

COOCH₃ 3.68 Singlet 3H Methyl ester

H-4 (Ether) 3.25 – 3.35
tt (Triplet of

triplets)
1H

Diagnostic:

Large coupling

constants (J ≈ 11

Hz) indicate

axial-axial

coupling,

confirming trans

geometry.

H-1 (Ester) 2.20 – 2.30 tt 1H

Axial proton

alpha to

carbonyl.

Cyclohexyl 1.20 – 2.10 Multiplets 8H
Ring methylene

protons.

Self-Validating Logic: If the H-4 signal appears as a narrow multiplet or quintet (J < 5 Hz), the

product is likely the cis-isomer (axial -OR), indicating a failure in stereocontrol.

Applications in Drug Discovery
1. Linker Chemistry in PROTACs: The 1,4-trans-cyclohexane motif provides a rigid, non-

aromatic spacer that improves solubility and metabolic stability compared to phenyl linkers. It is

used to connect E3 ligase ligands to target protein warheads.

2. Kinase Inhibitors (IRAK/Syk): Patent literature highlights the use of this scaffold in the

development of IRAK (Interleukin-1 Receptor-Associated Kinase) degraders and Syk inhibitors.
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The benzyl group often serves as a temporary protecting group, removed later to reveal the

alcohol for further derivatization (e.g., fluorination or etherification with heterocycles).

3. Bioisosterism: The trans-1,4-disubstituted cyclohexane ring is a classic bioisostere for a 1,4-

disubstituted phenyl ring (para-substitution), offering different vector orientation and improved

sp³ character (Fsp³), which is correlated with higher clinical success rates in drug candidates.

Safety & Handling
GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

Handling: Handle in a fume hood. Avoid inhalation of dust/mist.

Storage: Store in a cool, dry place. The ester is stable, but prolonged exposure to moisture

may lead to hydrolysis of the methyl ester to the acid (CAS 1558003-77-2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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